Cas no 1805668-05-6 (Methyl 2-chloromethyl-3-cyano-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-chloromethyl-3-cyano-6-(trifluoromethylthio)benzoate
• CAS No: 1805668-05-6
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4953538
• Update Time: 2025-09-27

Methyl 2-chloromethyl-3-cyano-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7ClF3NO2S/c1-18-10(17)9-7(4-12)6(5-16)2-3-8(9)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： CRETUNIQULNEEC-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C=1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives